Cas no 28907-84-8 (2-Naphthalenesulfonicacid, 5-amino-, sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 5-amino-, sodium salt (1:1)
• CAS No: 28907-84-8
• MF: C₁₀H₈NNaO₃S
• MW: 245.230192184448
• CID: 278248
• PubChem ID: 23681159
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 5-amino-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5-amino-, sodium salt (1:1)
• sodium,5-aminonaphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 5-amino-, sodium salt
• Sodium alpha-naphthylamine-6-sulphonate
• NS00084554
• Sodium 5-aminonaphthalene-2-sulphonate
• W-110745
• 28907-84-8
• EINECS 249-304-7
• SCHEMBL3246905
• SODIUM 5-AMINONAPHTHALENE-2-SULFONATE
• DTXSID60183106

• Inchi： 1S/C10H9NO3S.Na/c11-10-3-1-2-7-6-8(15(12,13)14)4-5-9(7)10;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
• InChI Key： LPRBJVUYRGPVTE-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C(=CC=CC=2C=1)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.01234
• Monoisotopic Mass: 245.012258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.22